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Compound of Interest

Compound Name: Vinylmagnesium bromide

Cat. No.: B159207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinylmagnesium bromide, with the CAS registry number 1826-67-1, is a highly reactive and

versatile organometallic compound, widely recognized as a pivotal Grignard reagent in organic

synthesis.[1] Its primary utility lies in the formation of carbon-carbon bonds, enabling the

construction of complex molecular architectures. This guide provides a comprehensive

overview of its chemical properties, synthesis, and applications, with a focus on detailed

experimental protocols and quantitative data for researchers in academia and the

pharmaceutical industry.

Physicochemical Properties
Vinylmagnesium bromide is typically supplied as a solution in an ethereal solvent, most

commonly tetrahydrofuran (THF), to ensure its stability.[1] The solution is generally colorless to

pale yellow or brown.[1] Due to its high reactivity, it must be handled under an inert and

anhydrous atmosphere to prevent decomposition by moisture and atmospheric oxygen.

Table 1: Physical and Chemical Properties of Vinylmagnesium Bromide
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Property Value Reference

CAS Number 1826-67-1 [1]

Molecular Formula C₂H₃BrMg [1]

Molecular Weight 131.26 g/mol [1]

Appearance
Colorless to pale yellow or

brown solution
[1]

Solubility
Soluble in ethers (e.g., THF,

diethyl ether)
[1]

Density (1.0 M in THF) ~0.981 g/mL at 25 °C [2]

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of vinylmagnesium bromide and its

reaction products.

Table 2: Spectroscopic Data for Vinylmagnesium Bromide

Spectroscopy Data Reference

¹H NMR

A spectrum is available,

showing the characteristic vinyl

protons.

[3]

¹³C NMR
Data is available for the vinyl

carbons.

Infrared (IR)
In-line FTIR can be used to

monitor reactions.

Synthesis of Vinylmagnesium Bromide
The preparation of vinylmagnesium bromide is a standard Grignard reaction involving the

reaction of vinyl bromide with magnesium metal in an anhydrous ether solvent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.guidechem.com/encyclopedia/vinylmagnesium-bromide-dic9456.html
https://www.guidechem.com/encyclopedia/vinylmagnesium-bromide-dic9456.html
https://www.guidechem.com/encyclopedia/vinylmagnesium-bromide-dic9456.html
https://www.guidechem.com/encyclopedia/vinylmagnesium-bromide-dic9456.html
https://www.guidechem.com/encyclopedia/vinylmagnesium-bromide-dic9456.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/225584
https://www.benchchem.com/product/b159207?utm_src=pdf-body
https://www.benchchem.com/product/b159207?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1826-67-1_1hnmr.htm
https://www.benchchem.com/product/b159207?utm_src=pdf-body
https://www.benchchem.com/product/b159207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Preparation of Vinylmagnesium
Bromide
This protocol is adapted from a procedure in Organic Syntheses.[4]

Materials:

Magnesium turnings (1.2 g atoms)

Vinyl bromide (1.3 moles)

Anhydrous tetrahydrofuran (THF)

Iodine crystal (as an initiator, optional)

A 2 L three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux

condenser with a drying tube.

Procedure:

Flame-dry the glassware and allow it to cool to room temperature under a stream of dry

nitrogen.

Place the magnesium turnings in the flask.

Add enough anhydrous THF to just cover the magnesium.

Add a small crystal of iodine to initiate the reaction (the color will disappear as the reaction

starts).

Prepare a solution of vinyl bromide in anhydrous THF in the dropping funnel.

Add a small portion of the vinyl bromide solution to the magnesium suspension. The reaction

should begin spontaneously, as evidenced by gentle bubbling and a slight increase in

temperature.

Once the reaction has initiated, add the remaining vinyl bromide solution dropwise at a rate

that maintains a gentle reflux.
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After the addition is complete, continue to stir the mixture at room temperature for an

additional hour to ensure the complete reaction of the magnesium.

The resulting greyish-black solution is the vinylmagnesium bromide Grignard reagent,

ready for use.

Applications in Organic Synthesis
Vinylmagnesium bromide is a potent nucleophile and a strong base, making it a valuable tool

in a variety of organic transformations. Its primary application is the addition of a vinyl group to

an electrophilic center, most commonly a carbonyl group.

Reaction with Aldehydes and Ketones to form Allylic
Alcohols
The reaction of vinylmagnesium bromide with aldehydes and ketones is a fundamental

method for the synthesis of allylic alcohols.

Experimental Protocol: Synthesis of 1-Phenyl-2-propen-
1-ol from Benzaldehyde
Materials:

Vinylmagnesium bromide solution (1.0 M in THF)

Benzaldehyde

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Diethyl ether

Anhydrous magnesium sulfate

A flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a

nitrogen inlet.
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Procedure:

Under a nitrogen atmosphere, add a solution of benzaldehyde in anhydrous THF to the

reaction flask.

Cool the flask to 0 °C in an ice bath.

Slowly add the vinylmagnesium bromide solution from the dropping funnel to the stirred

solution of benzaldehyde.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2 hours.

Cool the reaction mixture back to 0 °C and quench the reaction by the slow, dropwise

addition of saturated aqueous ammonium chloride solution.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

product.

Purify the crude product by flash column chromatography on silica gel to afford 1-phenyl-2-

propen-1-ol.

Table 3: Representative Yields for the Reaction of Vinylmagnesium Bromide with Carbonyl

Compounds

Electrophile Product Yield (%) Reference

Benzaldehyde
1-Phenyl-2-propen-1-

ol
High [4]

Cyclohexanone
1-Vinylcyclohexan-1-

ol
High

Acetone 2-Methyl-3-buten-2-ol High
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Other Synthetic Applications
Beyond simple additions to carbonyls, vinylmagnesium bromide participates in a range of

other important reactions:

Conjugate Addition: In the presence of a Lewis acid, it can be used for the synthesis of 2-

vinylchroman-4-ones through conjugate addition to chromones.

Synthesis of Complex Molecules: It has been employed in the multi-step synthesis of various

natural products and drug intermediates.

Visualizations
Reaction Mechanism of Grignard Addition to a Ketone
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Reactants

Transition State Intermediate Product (after workup)R-C(=O)-R'

[Six-membered ring transition state]

Nucleophilic Attack

CH₂=CH-MgBr

R-C(O⁻MgBr⁺)(CH=CH₂)-R' R-C(OH)(CH=CH₂)-R'Aqueous Workup (H₃O⁺)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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